Cas no 69113-32-2 (4-Fluoro-N'-hydroxybenzenecarboximidamide)

• Product Name: 4-Fluoro-N'-hydroxybenzenecarboximidamide
• CAS No: 69113-32-2
• MF: C₇H₇FN₂O
• MW: 154.141684770584
• MDL: MFCD00216571
• CID: 502024
• PubChem ID: 24866423
• Update Time: 2025-06-14

4-Fluoro-N'-hydroxybenzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• (Z)-4-Fluoro-N'-hydroxybenzimidamide
• 4-FLUOROBENZAMIDOXIME
• 4-FLUOROBENZAMIDOXIME 98
• 4-fluoro-n-hydroxybenzimidamide
• AKOS022299953
• SCHEMBL103111
• 1164246-18-7
• MFCD00216571
• 4-fluoro-N'-hydroxybenzene-1-carboximidamide
• Z57046965
• EN300-33697
• 4-fluoro-benzamide oxime
• CS-0170973
• A922098
• AKOS001081379
• 22179-78-8
• AKOS025310447
• (Z)-4-fluoro-N'-hydroxybenzene-1-carboximidamide
• 69113-32-2
• (Z)-4-fluoro-N'-hydroxybenzamidine
• AS-5413
• (E)-4-fluoro-N'-hydroxybenzimidamide
• HMS1780I14
• OSUPWUQRPLIJKX-UHFFFAOYSA-
• 4-Fluoro-N'-hydroxybenzenecarboximidamide
• 4-Fluorobenzamidoxime, 98%
• Benzenecarboximidamide,4-fluoro-N'-hydroxy-,(Z)-(9ci)
• A836356
• A18470
• N10778
• InChI=1/C7H7FN2O/c8-6-3-1-5(2-4-6)7(9)10-11/h1-4,11H,(H2,9,10)
• 4-Fluoro-benzamideoxime
• A900668
• PS-11730
• 4-FLUOROBENZAMIDOXIME 98
• ALBB-014811
• benzenecarboximidamide, 4-fluoro-N'-hydroxy-

• MDL： MFCD00216571
• Inchi： 1S/C7H7FN2O/c8-6-3-1-5(2-4-6)7(9)10-11/h1-4,11H,(H2,9,10)
• InChI Key： OSUPWUQRPLIJKX-UHFFFAOYSA-N
• SMILES： FC1C=CC(/C(=N/O)/N)=CC=1

Computed Properties

• Exact Mass: 154.05400
• Monoisotopic Mass: 154.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6A^2

Experimental Properties

• Density: 1.303
• Melting Point: 92-95 °C (lit.)
• Boiling Point: 299.8°C at 760 mmHg
• Flash Point: 135.124°C
• Refractive Index: 1.555
• PSA: 56.11000
• LogP: 1.62050

4-Fluoro-N'-hydroxybenzenecarboximidamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-Fluoro-N'-hydroxybenzenecarboximidamide

Recent Advances in the Study of 4-Fluoro-N'-hydroxybenzenecarboximidamide (CAS: 69113-32-2) in Chemical Biology and Pharmaceutical Research

The compound 4-Fluoro-N'-hydroxybenzenecarboximidamide (CAS: 69113-32-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-Fluoro-N'-hydroxybenzenecarboximidamide as a key intermediate in the synthesis of novel pharmacophores. Its unique chemical structure, featuring a fluorine substituent and a hydroxyamidine group, makes it a versatile building block for the development of inhibitors targeting various enzymes, including nitric oxide synthase (NOS) and histone deacetylases (HDACs). Researchers have employed advanced synthetic methodologies, such as microwave-assisted reactions and flow chemistry, to optimize the yield and purity of this compound.

In terms of biological activity, 4-Fluoro-N'-hydroxybenzenecarboximidamide has demonstrated promising results in preclinical studies. For instance, it has shown inhibitory effects on inflammatory pathways by modulating the production of reactive oxygen species (ROS) and pro-inflammatory cytokines. These findings suggest its potential as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to chelate metal ions has been explored in the context of neurodegenerative disorders, where metal dyshomeostasis plays a critical role.

Further investigations into the pharmacokinetic properties of 4-Fluoro-N'-hydroxybenzenecarboximidamide have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Recent in vivo studies have employed advanced imaging techniques, such as positron emission tomography (PET), to track the biodistribution of radiolabeled derivatives of this compound, providing valuable insights into its tissue-specific targeting capabilities.

The therapeutic potential of 4-Fluoro-N'-hydroxybenzenecarboximidamide extends to oncology, where it has been investigated as a component of combination therapies. Its ability to sensitize cancer cells to conventional chemotherapeutic agents has been attributed to its role in disrupting cellular redox balance and inducing apoptosis. Moreover, its derivatives have shown selective cytotoxicity against cancer cell lines while sparing normal cells, highlighting its potential as a targeted therapy.

In conclusion, the latest research on 4-Fluoro-N'-hydroxybenzenecarboximidamide (CAS: 69113-32-2) underscores its multifaceted role in chemical biology and pharmaceutical applications. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic repertoire. The compound's versatility and promising preclinical data position it as a valuable candidate for future drug development efforts.